Cas no 2171802-83-6 (1-(4-chloro-3-methylphenyl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(4-chloro-3-methylphenyl)methylcyclopropane-1-carboxylic acid
• CAS No: 2171802-83-6
• MF: C₁₂H₁₃ClO₂
• MW: 224.683422803879
• CID: 6290363
• PubChem ID: 165484489
• Update Time: 2025-10-21

1-(4-chloro-3-methylphenyl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-3-methylphenyl)methylcyclopropane-1-carboxylic acid
• 2171802-83-6
• EN300-1283147
• 1-[(4-chloro-3-methylphenyl)methyl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C12H13ClO2/c1-8-6-9(2-3-10(8)13)7-12(4-5-12)11(14)15/h2-3,6H,4-5,7H2,1H3,(H,14,15)
• InChI Key： KTBKXTUSCUGSNY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC1(C(=O)O)CC1

Computed Properties

• Exact Mass: 224.0604073g/mol
• Monoisotopic Mass: 224.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(4-chloro-3-methylphenyl)methylcyclopropane-1-carboxylic acid

1-(4-Chloro-3-Methylphenyl)Methylcyclopropane-1-Carboxylic Acid (CAS No. 2171802-83-6)

1-(4-Chloro-3-Methylphenyl)Methylcyclopropane-1-Carboxylic Acid, also identified by the CAS registry number 2171802-83-6, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a cyclopropane ring with a substituted phenyl group and a carboxylic acid moiety. The presence of the chloro and methyl substituents on the phenyl ring introduces specific electronic and steric effects, making this compound a valuable substrate for various chemical transformations and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a variety of methodologies, including transition-metal-catalyzed cross-coupling reactions and bio-inspired catalytic processes. For instance, researchers have employed palladium-catalyzed Suzuki-Miyaura coupling reactions to construct the aryl-methylene linkage, which is a critical feature of this molecule's structure. Additionally, the use of enantioselective catalysts has facilitated the preparation of enantiomerically enriched samples, which are essential for studying the stereochemical properties of this compound.

The physical and chemical properties of 1-(4-Chloro-3-Methylphenyl)Methylcyclopropane-1-Carboxylic Acid have been extensively characterized using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided insights into its molecular geometry, stability, and reactivity under various conditions. For example, NMR studies have revealed the diastereotopic nature of the cyclopropane protons, which is indicative of the molecule's conformational flexibility.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical research, it has been evaluated as a potential lead compound for drug discovery programs targeting various therapeutic areas, including inflammation, cancer, and central nervous system disorders. Preclinical studies have demonstrated that this compound exhibits moderate activity against certain enzyme targets, suggesting its potential as a scaffold for further optimization.

Moreover, the unique electronic properties of 1-(4-Chloro-3-Methylphenyl)Methylcyclopropane-1-Carboxylic Acid make it an attractive candidate for materials science applications. Recent investigations have explored its use as a building block for constructing advanced materials with tailored electronic properties, such as organic semiconductors and functional polymers.

From an environmental perspective, understanding the fate and behavior of this compound in natural systems is crucial for assessing its potential impact on ecosystems. Studies conducted under simulated environmental conditions have shown that this compound undergoes slow degradation under UV light and microbial action, highlighting the need for further research into its environmental persistence and toxicity.

In conclusion, 1-(4-Chloro-3-Methylphenyl)Methylcyclopropane-1-Carboxylic Acid (CAS No. 2171802-83-6) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for advancing scientific knowledge and developing innovative solutions in chemistry and related fields.